N-[2-ethoxy-5-(trifluoromethyl)phenyl]-5-isopropyl-4-methoxy-2-methylbenzenesulfonamide

• Molecular Formula: C20H24F3NO4S
• Molecular Weight: 431.5 g/mol
• IUPAC Name: N-[2-ethoxy-5-(trifluoromethyl)phenyl]-4-methoxy-2-methyl-5-propan-2-ylbenzenesulfonamide
• InChI: InChI=1S/C20H24F3NO4S/c1-6-28-17-8-7-14(20(21,22)23)10-16(17)24-29(25,26)19-11-15(12(2)3)18(27-5)9-13(19)4/h7-12,24H,6H2,1-5H3
• InChI Key: BNYWUAWBRVMKNR-UHFFFAOYSA-N
• SMILES: CCOC1=C(C=C(C=C1)C(F)(F)F)NS(=O)(=O)C2=CC(=C(C=C2C)OC)C(C)C

Description

N-[2-ethoxy-5-(trifluoromethyl)phenyl]-5-isopropyl-4-methoxy-2-methylbenzenesulfonamide, also known as EHT 1864, is a small molecule inhibitor that has been widely used in scientific research. It is a potent inhibitor of the Rho family of small GTPases, which play a critical role in regulating cell migration, proliferation, and survival.

Mechanism of Action

N-[2-ethoxy-5-(trifluoromethyl)phenyl]-5-isopropyl-4-methoxy-2-methylbenzenesulfonamide 1864 acts as a competitive inhibitor of the Rho family of small GTPases. It binds to the nucleotide-binding site of Rho GTPases and prevents their activation by guanine nucleotide exchange factors (GEFs). This leads to a decrease in the activity of Rho GTPases and a subsequent disruption of their downstream signaling pathways.
Biochemical and Physiological Effects:
N-[2-ethoxy-5-(trifluoromethyl)phenyl]-5-isopropyl-4-methoxy-2-methylbenzenesulfonamide 1864 has been shown to have several biochemical and physiological effects. It has been shown to inhibit cancer cell migration and invasion, as well as the development of neuronal networks. N-[2-ethoxy-5-(trifluoromethyl)phenyl]-5-isopropyl-4-methoxy-2-methylbenzenesulfonamide 1864 has also been shown to inhibit the formation of stress fibers and focal adhesions, which are critical for cell adhesion and migration.

Advantages and Limitations for Lab Experiments

N-[2-ethoxy-5-(trifluoromethyl)phenyl]-5-isopropyl-4-methoxy-2-methylbenzenesulfonamide 1864 has several advantages for lab experiments. It is a potent and selective inhibitor of Rho GTPases, which allows for the specific investigation of their role in various cellular processes. N-[2-ethoxy-5-(trifluoromethyl)phenyl]-5-isopropyl-4-methoxy-2-methylbenzenesulfonamide 1864 is also relatively easy to synthesize and purify, which makes it readily available for research. However, one limitation of N-[2-ethoxy-5-(trifluoromethyl)phenyl]-5-isopropyl-4-methoxy-2-methylbenzenesulfonamide 1864 is its potential off-target effects. It has been shown to inhibit the activity of other small GTPases, such as Ras and Rab, which may complicate the interpretation of experimental results.

Future Directions

There are several future directions for the use of N-[2-ethoxy-5-(trifluoromethyl)phenyl]-5-isopropyl-4-methoxy-2-methylbenzenesulfonamide 1864 in scientific research. One area of interest is the investigation of the role of Rho GTPases in the development of neurological disorders, such as Alzheimer's disease and Parkinson's disease. N-[2-ethoxy-5-(trifluoromethyl)phenyl]-5-isopropyl-4-methoxy-2-methylbenzenesulfonamide 1864 has also been proposed as a potential therapeutic agent for cancer and other diseases that involve aberrant cell migration and invasion. Further research is needed to fully understand the potential of N-[2-ethoxy-5-(trifluoromethyl)phenyl]-5-isopropyl-4-methoxy-2-methylbenzenesulfonamide 1864 as a therapeutic agent and to identify any potential side effects or toxicity.

Synthesis Methods

The synthesis of N-[2-ethoxy-5-(trifluoromethyl)phenyl]-5-isopropyl-4-methoxy-2-methylbenzenesulfonamide 1864 involves several steps, including the reaction of 2-ethoxy-5-(trifluoromethyl)aniline with isopropylmagnesium bromide, followed by the reaction of the resulting intermediate with 4-methoxy-2-methylbenzenesulfonyl chloride. The final product is then purified by column chromatography. The purity of the product is typically confirmed by nuclear magnetic resonance (NMR) spectroscopy and high-performance liquid chromatography (HPLC).

Scientific Research Applications

N-[2-ethoxy-5-(trifluoromethyl)phenyl]-5-isopropyl-4-methoxy-2-methylbenzenesulfonamide 1864 has been widely used in scientific research to investigate the role of Rho GTPases in various cellular processes. It has been shown to inhibit the activity of RhoA, Rac1, and Cdc42, which are involved in regulating actin cytoskeleton dynamics, cell migration, and cell adhesion. N-[2-ethoxy-5-(trifluoromethyl)phenyl]-5-isopropyl-4-methoxy-2-methylbenzenesulfonamide 1864 has been used to study the role of Rho GTPases in cancer cell migration and invasion, as well as in the development of neuronal networks.